Cas no 1478728-60-7 (methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate
• CAS No: 1478728-60-7
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5840556
• PubChem ID: 65369182
• Update Time: 2025-06-08

methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-amino-1-(ethoxymethyl)-, methyl ester
• Methyl 4-amino-1-(ethoxymethyl)-1h-pyrrole-2-carboxylate
• 1478728-60-7
• CS-0289389
• AKOS014704956
• EN300-1107019
• methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C9H14N2O3/c1-3-14-6-11-5-7(10)4-8(11)9(12)13-2/h4-5H,3,6,10H2,1-2H3
• InChI Key： UVKXYSLNRFRWND-UHFFFAOYSA-N
• SMILES： N1(COCC)C=C(N)C=C1C(OC)=O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 336.2±32.0 °C(Predicted)
• pka: 4.12±0.11(Predicted)

Additional information on methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate

Professional Introduction to Methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate (CAS No. 1478728-60-7)

Methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate, identified by the chemical compound code CAS No. 1478728-60-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyrrole core structure, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of both amino and ester functional groups in its molecular framework makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate consists of a pyrrole ring substituted with an amino group at the 4-position, an ethoxymethyl group at the 1-position, and a carboxylate ester at the 2-position. This unique arrangement of functional groups contributes to its reactivity and makes it a promising candidate for further chemical modifications. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic protocols.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. Pyrrole derivatives, in particular, have been extensively studied due to their role as key scaffolds in many biologically active compounds. The synthesis and characterization of methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate have opened new avenues for exploring its pharmacological properties.

One of the most notable applications of this compound is in the synthesis of protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders. The pyrrole core provides a stable platform for designing molecules that can interact with specific enzyme targets. For instance, studies have shown that derivatives of this compound can inhibit the activity of certain proteases by binding to their active sites, thereby modulating cellular processes.

Moreover, the< strong> ethoxymethyl group in the molecule enhances its ability to undergo further functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has led to the development of novel analogs with enhanced bioavailability and reduced toxicity. Such modifications are essential for optimizing drug candidates for clinical use.

The< strong> amino group at the 4-position of the pyrrole ring is another key feature that contributes to the compound's reactivity. It can participate in various chemical reactions, such as condensation reactions with carbodiimides or activation with acid chlorides, facilitating the formation of amide bonds. These reactions are fundamental in peptide and protein synthesis, making this compound a valuable tool in biotechnology.

In addition to its role in drug development, methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate has found applications in materials science. Its ability to form coordination complexes with metal ions has been explored for developing catalysts and luminescent materials. These complexes exhibit unique electronic properties that can be exploited in optoelectronic devices and sensors.

The< strong> carboxylate ester functionality at the 2-position of the pyrrole ring adds another layer of reactivity to the molecule. It can undergo hydrolysis to form a carboxylic acid or react with alcohols to form esters, providing multiple pathways for further chemical transformations. This versatility makes it an attractive building block for synthetic chemists working on complex organic molecules.

Recent research has also highlighted the potential of this compound in medicinal chemistry through its role as a precursor for antiviral agents. Pyrrole derivatives have shown promise in inhibiting viral enzymes that are essential for viral replication. By modifying the< strong>methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate structure, scientists have been able to develop compounds that exhibit potent antiviral activity against various pathogens.

The synthesis of< strong>methyl 4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, methyl< strong>4-amino-1-(ethoxymethyl)-1H-pyrrole-2-carboxylate(CAS No.< strong>1478728-60-7) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, including protease inhibitors and antiviral agents. The ongoing research into this compound continues to uncover new possibilities for its application across various scientific disciplines.